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For Researchers, Scientists, and Drug Development Professionals

Introduction
alpha-Methylcinnamic acid, systematically known as (2E)-2-methyl-3-phenylprop-2-enoic

acid, is an organic compound that belongs to the class of cinnamic acids. It is characterized by

a phenyl group attached to an acrylic acid backbone, with a methyl group substituted at the

alpha position. This compound and its derivatives are of significant interest in various scientific

fields, including pharmaceuticals and materials science, due to their versatile chemical

reactivity and diverse biological activities. This guide provides a comprehensive overview of the

fundamental properties of alpha-Methylcinnamic acid, including its physicochemical

characteristics, spectroscopic data, synthesis and purification protocols, and biological

activities, with a focus on its antimicrobial and antifungal properties.

Physicochemical Properties
alpha-Methylcinnamic acid is a white to off-white crystalline solid at room temperature with a

faint, characteristic odor.[1] Its core structure consists of a benzene ring, a carbon-carbon

double bond, and a carboxylic acid functional group, all arranged in a conjugated system that

contributes to its stability and reactivity.[1]

Identification and General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b074854?utm_src=pdf-interest
https://www.benchchem.com/product/b074854?utm_src=pdf-body
https://www.benchchem.com/product/b074854?utm_src=pdf-body
https://www.benchchem.com/product/b074854?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Antimicrobial_Efficacy_of_Cinnamic_Acid_Derivatives.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Antimicrobial_Efficacy_of_Cinnamic_Acid_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key identification and general properties of alpha-
Methylcinnamic acid.

Property Value Reference(s)

IUPAC Name
(2E)-2-methyl-3-phenylprop-2-

enoic acid
[2]

Synonyms
α-Methylcinnamic acid, 2-

Methyl-3-phenylacrylic acid
[1][2]

CAS Number 1199-77-5 [1][2]

Molecular Formula C₁₀H₁₀O₂ [1][2]

Molecular Weight 162.19 g/mol [3]

Appearance
White to off-white crystalline

solid
[1]

Quantitative Physical and Chemical Properties
Key quantitative data for alpha-Methylcinnamic acid are presented below for easy reference

and comparison.
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Property Value Reference(s)

Melting Point 79-81 °C [3][4]

Boiling Point 288.3 °C at 760 mmHg [1]

Density 1.147 g/cm³ [1]

Flash Point 194.3 °C [1]

Vapor Pressure 0.00109 mmHg at 25°C [1]

LogP (Octanol/Water) 2.17450 [1]

pKa Data not readily available

Solubility

Slightly soluble in water; freely

soluble in many organic

solvents.

[5]

Spectroscopic Data
The structural elucidation of alpha-Methylcinnamic acid is supported by various

spectroscopic techniques.

¹H NMR Spectroscopy
The ¹H NMR spectrum of alpha-Methylcinnamic acid provides characteristic signals for its

protons.
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Chemical Shift
(ppm)

Multiplicity Integration Assignment Reference(s)

~12.3 Singlet (broad) 1H
Carboxylic acid

proton (-COOH)
[6]

~7.84 Singlet 1H
Vinylic proton

(=CH-)
[6][7]

~7.57 - 7.23 Multiplet 5H
Aromatic protons

(C₆H₅-)
[6][7]

~2.15 Doublet 3H
Methyl protons (-

CH₃)
[7]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum confirms the carbon framework of the molecule.

Chemical Shift (ppm) Assignment Reference(s)

~172.5
Carboxylic acid carbon (-

COOH)
[7]

~140.8 Vinylic carbon (=CH-) [8]

~134.5 Aromatic carbon (ipso-C) [3]

~130.0 - 128.0 Aromatic carbons (-C₆H₅) [8]

~129.3 Vinylic carbon (-C(CH₃)=) [8]

~14.1 Methyl carbon (-CH₃) [7]

Infrared (IR) Spectroscopy
The IR spectrum of alpha-Methylcinnamic acid displays characteristic absorption bands for

its functional groups.
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Wavenumber
(cm⁻¹)

Intensity Assignment Reference(s)

3400 - 2300 Broad

O-H stretch

(carboxylic acid, H-

bonded)

[8]

~1680 Strong
C=O stretch (carbonyl

of carboxylic acid)
[8]

~1630 Medium C=C stretch (alkene) [8]

~1580, ~1500 Medium
C=C stretch (aromatic

ring)
[8]

Mass Spectrometry (MS)
Electron ionization mass spectrometry of alpha-Methylcinnamic acid results in a

characteristic fragmentation pattern.

m/z Relative Intensity Assignment Reference(s)

162 Moderate Molecular ion [M]⁺ [9]

147 High [M - CH₃]⁺ [10]

117 High
[M - COOH]⁺ or

[C₉H₉]⁺

91 High Tropylium ion [C₇H₇]⁺

77 Moderate Phenyl ion [C₆H₅]⁺ [11]

Experimental Protocols
Synthesis of alpha-Methylcinnamic Acid via Perkin
Reaction
The Perkin reaction is a classical method for the synthesis of cinnamic acids and their

derivatives.[5] This protocol describes the synthesis of alpha-Methylcinnamic acid from
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benzaldehyde and propionic anhydride.

Materials and Equipment:

Benzaldehyde

Propionic anhydride

Anhydrous potassium carbonate

Concentrated hydrochloric acid (HCl)

Water

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Beakers

Büchner funnel and filter flask

pH paper

Procedure:

To a round-bottom flask containing anhydrous potassium carbonate (1.2 eq.), slowly add

propionic anhydride (1.6 eq.) at 0 °C with stirring.[2]

After 5 minutes of stirring, add benzaldehyde (1.0 eq.) dropwise to the mixture.[2]

Heat the reaction mixture to reflux and maintain for 12 hours.[2]

Upon completion, cool the mixture to room temperature using an ice bath.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6151797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6151797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6151797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6151797/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add water and solid sodium carbonate to the reaction mixture.[2]

Collect the resulting precipitate by filtration.[2]

Acidify the filtrate to a pH of 6.0 with concentrated HCl to precipitate the crude alpha-
Methylcinnamic acid.[2]

Collect the crude product by vacuum filtration and wash with cold water.

Benzaldehyde +
Propionic Anhydride +

K₂CO₃

Reflux (12h)
Heat

Workup:
1. Cool

2. Add H₂O, Na₂CO₃

3. Filter

Acidification (HCl) alpha-Methylcinnamic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for alpha-Methylcinnamic acid via Perkin reaction.

Purification by Recrystallization
Recrystallization is a standard technique to purify the crude product.[12][13][14][15] A mixed

solvent system of ethanol and water is often effective for cinnamic acid derivatives.[12]

Materials and Equipment:

Crude alpha-Methylcinnamic acid

Ethanol (95% or absolute)

Deionized water

Erlenmeyer flasks

Hot plate with magnetic stirrer

Büchner funnel and filter flask

Filter paper
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Ice bath

Procedure:

Place the crude alpha-Methylcinnamic acid in an Erlenmeyer flask.

Add a minimum amount of hot ethanol to dissolve the solid completely.[12]

While the solution is hot, add hot deionized water dropwise until the solution becomes

slightly turbid (cloud point).[12]

Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear,

saturated solution.[12]

Allow the flask to cool slowly to room temperature to facilitate the formation of large crystals.

[12]

Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize

crystal yield.[12]

Collect the purified crystals by vacuum filtration using a Büchner funnel.[12]

Wash the crystals with a small amount of an ice-cold ethanol/water mixture.[12]

Dry the crystals, for example, in a drying oven at a moderate temperature (e.g., 60-70 °C).

[12]

Crude alpha-Methylcinnamic
Acid

Dissolve in
minimum hot ethanol

Add hot water
to cloud point

Add hot ethanol
to clarify

Slow cooling to
room temperature

Cool in
ice bath Vacuum filtration Pure alpha-Methylcinnamic

Acid Crystals

Click to download full resolution via product page

Caption: Workflow for the purification of alpha-Methylcinnamic acid by recrystallization.

Biological Activity and Signaling Pathways
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Cinnamic acid and its derivatives, including alpha-Methylcinnamic acid, are known to exhibit

a range of biological activities, most notably antimicrobial and antifungal effects.[16][17]

Antimicrobial and Antifungal Activity
alpha-Methylcinnamic acid has demonstrated efficacy against various bacteria and fungi.[2]

[6] The primary mechanism of its antimicrobial action is believed to be the disruption of the

microbial cell membrane.[1] The lipophilic nature of the molecule allows it to intercalate into the

lipid bilayer, leading to increased membrane permeability, leakage of intracellular components,

and ultimately cell death.[1]

Interaction with Fungal Signaling Pathways
Studies on cinnamic acid derivatives have shown that they can interfere with crucial fungal

signaling pathways, particularly the cell wall integrity Mitogen-Activated Protein Kinase (MAPK)

pathway.[2][6] This pathway is essential for maintaining the structural integrity of the fungal cell

wall, a key target for antifungal agents. By disrupting this pathway, cinnamic acid derivatives

can sensitize fungi to cell wall-disrupting drugs.[2][6] Specifically, derivatives like 4-chloro-α-

methylcinnamic acid have shown the ability to overcome the tolerance of certain fungal

mutants in the antioxidant MAPK pathway.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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